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and Formula of Bromazolam-d5

Introduction
Bromazolam-d5 is the deuterated analog of Bromazolam, a triazolobenzodiazepine. In

quantitative analysis, particularly in studies utilizing gas chromatography-mass spectrometry

(GC-MS) or liquid chromatography-mass spectrometry (LC-MS), deuterated standards like

Bromazolam-d5 are essential. They serve as internal standards, enabling precise and

accurate quantification of the target analyte due to their near-identical chemical and physical

properties to the non-deuterated form, with a key difference in mass that is distinguishable by a

mass spectrometer.

Molecular Structure and Formula
The systematic IUPAC name for Bromazolam-d5 is 8-bromo-1-methyl-6-(2,3,4,5,6-

pentadeuteriophenyl)-4H-[1][2]triazolo[4,3-a][1][2]benzodiazepine.[1][3] The deuterium atoms

are located on the phenyl ring.

The molecular formula for Bromazolam is C₁₇H₁₃BrN₄.[1][4][5] In Bromazolam-d5, five

hydrogen atoms (H) on the phenyl group are substituted with five deuterium atoms (D). This

results in the molecular formula C₁₇H₈D₅BrN₄.[6][7]
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The molecular weight is calculated by summing the atomic masses of each constituent atom in

the molecular formula.

Atomic Masses Used:

Carbon (C): ~12.011 amu

Hydrogen (H): ~1.008 amu

Deuterium (D): ~2.014 amu[2][8][9]

Bromine (Br): ~79.904 amu

Nitrogen (N): ~14.007 amu

Calculation:

(17 × C) + (8 × H) + (5 × D) + (1 × Br) + (4 × N)

(17 × 12.011) + (8 × 1.008) + (5 × 2.014) + (1 × 79.904) + (4 × 14.007)

204.187 + 8.064 + 10.070 + 79.904 + 56.028 = 358.253 amu

This calculated value aligns with the formula weight provided by chemical suppliers.[3]

Quantitative Data Summary
For clarity and ease of comparison, the molecular properties of Bromazolam and its deuterated

analog are presented below.

Compound Molecular Formula Molecular Weight ( g/mol )

Bromazolam C₁₇H₁₃BrN₄ 353.22[4][5]

Bromazolam-d5 C₁₇H₈D₅BrN₄ ~358.2 to 358.3[6][7]

Note: The slight variation in reported molecular weights (e.g., 358.2, 358.25, 358.3) can be

attributed to the use of different isotopic atomic mass values in the calculation.
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Methodologies and Visualizations
The determination of a compound's molecular weight is a fundamental calculation based on its

established molecular formula. As such, experimental protocols for its determination are not

applicable in this context. Similarly, signaling pathways or experimental workflows are not

relevant to this specific physicochemical property.

For researchers interested in the application of this compound, a logical workflow for its use as

an internal standard in a quantitative assay is depicted below.

Caption: Workflow for quantitative analysis using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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